5-Fluoro-4-(piperidin-1-yl)-1H-pyrrolo[2,3-b]pyridine

• CAS No.: 920961-70-2
• Molecular Formula: C12H14FN3
• Molecular Weight: 219.26 g/mol
• IUPAC Name: 5-fluoro-4-piperidin-1-yl-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C12H14FN3/c13-10-8-15-12-9(4-5-14-12)11(10)16-6-2-1-3-7-16/h4-5,8H,1-3,6-7H2,(H,14,15)
• InChI Key: YZGPCXTYSWWVKW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C3C=CNC3=NC=C2F

Description

5-Fluoro-4-(piperidin-1-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C12H14FN3 and its molecular weight is 219.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (30 mg) and piperidine (50 mg) in 1-butanol (0.4 mL) was heated in the microwave reactor (120° C., 0.5 hour, 180° C., 2 hours). The reaction mixture was allowed to cool to ambient temperature and diluted with EtOAc (10 mL) and half-saturated aqueous sodium hydrogencarbonate (10 mL). The aqueous phase was extracted with EtOAc (10 mL) two times and combined organic layers were washed with brine (20 mL), dried over MgSO4, and concentrated. Purification of the crude product by preparative silica gel thin-layer chromatography (EtOAc) gave 5-fluoro-4-(1-piperidinyl)-1H-pyrrolo[2,3-b]pyridine (10 mg) as a white solid.